6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H12N4O2S
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-3-benzyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H12N4O2S/c1-2-4-11(5-3-1)8-15-18-19-17-21(15)20-16(24-17)12-6-7-13-14(9-12)23-10-22-13/h1-7,9H,8,10H2
• InChI Key: WZGKYBPDQNIVHB-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN4C(=NN=C4S3)CC5=CC=CC=C5

Description

6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This molecule is a heterocyclic compound that contains a triazole ring, a thiadiazole ring, and a benzodioxole ring. The synthesis method of this compound is complex and requires expertise in organic chemistry.

Mechanism of Action

The exact mechanism of action of 6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that this compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting cell cycle progression. Moreover, this molecule has been reported to inhibit the activity of several enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound has a high binding affinity for DNA, which may contribute to its anticancer activity. Moreover, this molecule has been reported to exhibit significant antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential as a lead compound for the development of new anticancer agents. However, the synthesis method of this molecule is complex and requires expertise in organic chemistry, which may limit its widespread use in research. Furthermore, the mechanism of action of this molecule is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

Several future directions for research on 6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be identified. One of the most promising directions is the development of new derivatives of this molecule with improved anticancer activity and reduced toxicity. Moreover, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Additionally, the potential applications of this molecule in other fields, such as agriculture and environmental science, should be explored.

Synthesis Methods

The synthesis of 6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 1,3-benzodioxole-5-carbaldehyde with 2-amino-5-benzyl-1,3,4-thiadiazole in the presence of a catalyst. The reaction proceeds through a series of steps, including condensation, cyclization, and reduction, to yield the final product. This synthesis method requires careful control of reaction conditions, including temperature, pressure, and reaction time, to obtain a high yield of the desired product.

Scientific Research Applications

6-(1,3-Benzodioxol-5-yl)-3-benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in various fields of scientific research. One of the most promising applications of this molecule is in the field of medicinal chemistry. Several studies have reported that this compound exhibits significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, this molecule has also been reported to exhibit potent antifungal and antibacterial activity.